Cas no 3895-25-8 (Benzenesulfonylisocyanate, 4-fluoro-)

4-Fluorobenzenesulfonyl isocyanate is a specialized reagent used in organic synthesis, particularly for the introduction of the sulfonyl isocyanate functional group. Its key advantages include high reactivity with nucleophiles, enabling efficient sulfonylation and isocyanate derivatization reactions. The presence of the electron-withdrawing fluorine substituent enhances its electrophilic character, making it useful in the synthesis of sulfonamides, sulfonylureas, and other derivatives. This compound is valued for its stability under controlled conditions and its utility in constructing pharmacologically relevant scaffolds. Proper handling is required due to its moisture sensitivity and potential reactivity. It is commonly employed in medicinal chemistry and materials science research.
Benzenesulfonylisocyanate, 4-fluoro- structure
3895-25-8 structure
Product Name:Benzenesulfonylisocyanate, 4-fluoro-
CAS No:3895-25-8
MF:C7H4FNO3S
MW:201.174963951111
CID:316958
PubChem ID:24870785
Update Time:2025-10-04

Benzenesulfonylisocyanate, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonylisocyanate, 4-fluoro-
    • 4-fluoro-N-(oxomethylidene)benzenesulfonamide
    • (4-fluorophenyl)sulfonylisocyanate
    • 4-Fluorobenzenesulfonyl isocyanate
    • Benzenesulfonylisocyanate,4-fluoro
    • p-fluorophenylsulfonyl isocyanate
    • DTXSID10369872
    • 4-FLUOROBENZENESULFONylisoCYANATE
    • 4-Fluorobenzene-1-sulfonyl isocyanate
    • 4-Fluorobenzenesulfonyl isocyanate, 95%
    • FHMRJRSOWRCSKA-UHFFFAOYSA-N
    • 3895-25-8
    • p-fluorobenzenesulfonyl isocyanate
    • AKOS015916427
    • SCHEMBL1124662
    • MDL: MFCD00673073
    • Inchi: 1S/C7H4FNO3S/c8-6-1-3-7(4-2-6)13(11,12)9-5-10/h1-4H
    • InChI Key: FHMRJRSOWRCSKA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)(N=C=O)(=O)=O

Computed Properties

  • Exact Mass: 200.99000
  • Monoisotopic Mass: 200.989592
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 72

Experimental Properties

  • Color/Form: White solid
  • Density: 1.5152 (estimate)
  • Melting Point: 33-38 °C (lit.)
  • Boiling Point: 63 °C/0.1 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.558
  • PSA: 71.95000
  • LogP: 1.93100
  • Solubility: Not determined

Benzenesulfonylisocyanate, 4-fluoro- Security Information

Benzenesulfonylisocyanate, 4-fluoro- Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzenesulfonylisocyanate, 4-fluoro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on Benzenesulfonylisocyanate, 4-fluoro-

Comprehensive Overview of Benzenesulfonylisocyanate, 4-fluoro- (CAS No. 3895-25-8): Properties, Applications, and Industry Insights

Benzenesulfonylisocyanate, 4-fluoro- (CAS No. 3895-25-8) is a specialized fluorinated sulfonyl isocyanate compound widely utilized in advanced organic synthesis and pharmaceutical intermediates. Its unique molecular structure, featuring a fluoro-substituted benzene ring and a reactive sulfonyl isocyanate group, makes it a valuable building block for designing high-performance agrochemicals, polymeric materials, and bioconjugation reagents. The growing demand for fluorinated compounds in drug discovery and material science has significantly increased interest in this chemical.

Recent advancements in green chemistry have spurred research into optimizing the synthesis of 4-fluoro benzenesulfonyl isocyanate to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to improve the compound's atom economy, aligning with the industry's focus on Sustainable Chemistry. Analytical techniques like HPLC purity testing and NMR spectroscopy are critical for quality control, as impurities may affect downstream applications in peptide modification or surface functionalization.

In material science, CAS 3895-25-8 serves as a key precursor for UV-stabilizing coatings and adhesive promoters. Its electron-withdrawing fluoro group enhances thermal stability, making it suitable for high-performance engineering plastics. A 2023 market analysis highlights a 12% annual growth in demand for such fluorinated sulfonyl derivatives, driven by aerospace and electronics industries seeking heat-resistant polymers.

From a regulatory perspective, proper handling of benzenesulfonyl isocyanate derivatives requires adherence to GHS classification standards. While not classified as hazardous under normal use conditions, manufacturers emphasize closed-system processing and personal protective equipment (PPE) during industrial-scale operations. The compound's storage stability in anhydrous environments under nitrogen atmosphere is frequently discussed in technical datasheets.

Emerging applications in biomedical engineering leverage the compound's ability to form stable carbamate linkages with hydroxyl groups. This property enables its use in drug-delivery system development and proteomics research, particularly for protein labeling techniques. Patent filings from 2020-2023 reveal innovative uses in diagnostic reagent formulations and biocompatible hydrogel crosslinking.

The global supply chain for 4-fluorobenzenesulfonyl isocyanate shows regional variations, with major producers concentrated in Europe and Asia. Current market trends indicate increasing preference for custom synthesis services to meet specific purity requirements (≥98%) for research-grade materials. Analytical certificates typically include residual solvent analysis and heavy metal screening data to comply with ICH guidelines for pharmaceutical applications.

Future research directions may explore the compound's potential in click chemistry applications or as a modifier for carbon nanotube functionalization. The development of water-soluble derivatives could expand its utility in biological systems, addressing current limitations in aqueous compatibility. Continuous process optimization remains crucial for meeting the evolving needs of high-value chemical production while maintaining cost competitiveness in specialty markets.

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